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impurities

  • Cefditoren
    Cefditoren
    • Cat. No.:
    • B193786
    • CAS No.:
    • 104145-95-1
    • Molecular Formula:
    • C19H18N6O5S3
    • Molecular Weight:
    • 506.6 g/mol
    Description
    Cefditoren is a broad spectrum, third-generation cephalosporin antibiotic with (Z)-2-(4-methyl-1,3-thiazol-5-yl)ethenyl and (2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetamido groups at positions 3 and 7...
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  • ((1R,4S)-4-((2,5-Diamino-6-chloropyrimidin-4-yl)amino)cyclopent-2-en-1-yl)methanol
    ((1R,4S)-4-((2,5-Diamino-6-chloropyrimidin-4-yl)amino)c...
    • Cat. No.:
    • B192907
    • CAS No.:
    • 122624-77-5
    • Molecular Formula:
    • C10H14ClN5O
    • Molecular Weight:
    • 255.7 g/mol
    Description
    A metabolite of Abacavir in human urine and cerebrospinal fluid
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  • Dexchlorpheniramine maleate
    Dexchlorpheniramine maleate
    • Cat. No.:
    • B192745
    • CAS No.:
    • 2438-32-6
    • Molecular Formula:
    • C20H23ClN2O4
    • Molecular Weight:
    • 390.9 g/mol
    Description
    Dexchlorpheniramine maleate is an organic molecular entity.
    Dexchlorpheniramine is the S-enantiomer of chlorpheniramine which is a 1st generation anti-histamine. Dexchlorpheniramine has more pharmacological a...
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  • (4-Chlorophenyl)(pyridin-2-yl)methanol
    (4-Chlorophenyl)(pyridin-2-yl)methanol
    • Cat. No.:
    • B192788
    • CAS No.:
    • 27652-89-7
    • Molecular Formula:
    • C12H10ClNO
    • Molecular Weight:
    • 219.66 g/mol
    Description
    4-Chlorophenyl-2-pyridinylmethanol is a synthetic intermediate. It has been used in the synthesis of pharmaceutical compounds, including bepotastine besilate, a non-sedating antihistamine.
    α-(4-Chlorophenyl)-...
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  • 2-(tert-Butoxy)butane
    2-(tert-Butoxy)butane
    • Cat. No.:
    • B196117
    • CAS No.:
    • 32970-45-9
    • Molecular Formula:
    • C8H18O
    • Molecular Weight:
    • 130.23 g/mol
    Description
    2-(tert-Butoxy)butane, also known as 2-(tert-Butoxy)butane, is a useful research compound. Its molecular formula is C8H18O and its molecular weight is 130.23 g/mol. The purity is usually > 95%.
    BenchChem of...
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  • Metanephrine
    Metanephrine
    • Cat. No.:
    • B195012
    • CAS No.:
    • 5001-33-2
    • Molecular Formula:
    • C10H15NO3
    • Molecular Weight:
    • 197.23 g/mol
    Description
    Metanephrine is a catecholamine.
    Metanephrine is a product of the O-methylation of epinephrine by catechol O-methyltransferase, which has no physiologic activity. Increased levels of free metanephrine in pati...
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  • Cefaclor
    Cefaclor
    • Cat. No.:
    • B193732
    • CAS No.:
    • 53994-73-3
    • Molecular Formula:
    • C15H14ClN3O4S
    • Molecular Weight:
    • 367.8 g/mol
    Description
    Cefaclor is a cephalosporin bearing chloro and (R)-2-amino-2-phenylacetamido groups at positions 3 and 7, respectively, of the cephem skeleton. It has a role as an antibacterial drug and a drug allergen.
    Semi...
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  • Paraxanthine
    Paraxanthine
    • Cat. No.:
    • B195701
    • CAS No.:
    • 611-59-6
    • Molecular Formula:
    • C7H8N4O2
    • Molecular Weight:
    • 180.16 g/mol
    Description
    1,7-dimethylxanthine is a dimethylxanthine having the two methyl groups located at positions 1 and 7. It is a metabolite of caffeine and theobromine in animals. It has a role as a central nervous system stimulan...
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  • Gingerdione
    Gingerdione
    • Cat. No.:
    • B193553
    • CAS No.:
    • 61871-71-4
    • Molecular Formula:
    • C17H24O4
    • Molecular Weight:
    • 292.4 g/mol
    Description
    [6]-Gingerdione belongs to the class of organic compounds known as gingerdiones. Gingerdiones are compounds containing a gingerdione moiety, which is structurally characterized by a 4-hydroxy-3-methoxyphenyl gro...
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  • (1R,3aR,7aR)-1-((2R,5S,E)-6-hydroxy-5,6-dimethylhept-3-en-2-yl)-7a-methylhexahydro-1H-inden-4(2H)-one
    (1R,3aR,7aR)-1-((2R,5S,E)-6-hydroxy-5,6-dimethylhept-3-...
    • Cat. No.:
    • B196338
    • CAS No.:
    • 95716-68-0
    • Molecular Formula:
    • C19H32O2
    • Molecular Weight:
    • 292.5 g/mol
    Description
    Paricalcitol Impurity 4 is an impurity of paricalcitol, an analogue of vitamin D2. Paricalcitol is a medication used for the treatment of secondary hyperparathyroidism.
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